Cas no 103977-78-2 (2-bromo-1,3-difluoro-4-nitro-benzene)
2-Bromo-1,3-difluoro-4-nitro-benzene is a halogenated nitroaromatic compound with a molecular formula of C₆H₂BrF₂NO₂. This derivative of benzene features bromine, fluorine, and nitro functional groups, making it a versatile intermediate in organic synthesis. Its electron-withdrawing substituents enhance reactivity in nucleophilic aromatic substitution (SNAr) reactions, facilitating the preparation of complex aromatic frameworks. The compound’s stability and well-defined reactivity profile make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. The presence of fluorine and bromine also allows for further functionalization via cross-coupling reactions. High purity grades ensure consistent performance in research and industrial processes.
103977-78-2 structure
Product Name:2-bromo-1,3-difluoro-4-nitro-benzene
CAS No:103977-78-2
MF:C6H2BrF2NO2
MW:237.986387729645
MDL:MFCD12545882
CID:822919
PubChem ID:13732745
Update Time:2025-06-08
2-bromo-1,3-difluoro-4-nitro-benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1,3-difluoro-4-nitrobenzene
- 3-Bromo-2,4-difluoronitrobenzene
- 2,4-difluoro-3-bromo-1-nitrobenzene
- Benzene,2-bromo-1,3-difluoro-4-nitro
- Benzene, 2-bromo-1,3-difluoro-4-nitro-
- IQCPYFIIMNLQNU-UHFFFAOYSA-N
- 1592AJ
- 3-bromo-2,4-difluoro-1-nitrobenzene
- 2-Bromo-1,3-difluoro-4-nitro-benzene
- MFCD12545882
- 103977-78-2
- SY111316
- CS-0054334
- 3-Bromo-2,4-difluoronitrobenzene 98per cent
- 3-BROMO-2,4-DIFLUORONITROBENZENE 98%
- PS-10358
- DTXSID00547864
- SB30331
- SCHEMBL660797
- 2,4-Difluoro-3-Bromonitrobenzene
- EN300-178720
- AKOS022182741
- 3-Bromo-2,4-difluoronitrobenzene98%
- 2-bromo-1,3-difluoro-4-nitro-benzene
-
- MDL: MFCD12545882
- Inchi: 1S/C6H2BrF2NO2/c7-5-3(8)1-2-4(6(5)9)10(11)12/h1-2H
- InChI Key: IQCPYFIIMNLQNU-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1F)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 236.92400
- Monoisotopic Mass: 236.92370g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
- XLogP3: 2.6
Experimental Properties
- PSA: 45.82000
- LogP: 3.15870
2-bromo-1,3-difluoro-4-nitro-benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM247457-5g |
2-Bromo-1,3-difluoro-4-nitrobenzene |
103977-78-2 | 95% | 5g |
$269 | 2021-06-16 | |
| Chemenu | CM247457-10g |
2-Bromo-1,3-difluoro-4-nitrobenzene |
103977-78-2 | 95% | 10g |
$404 | 2021-06-16 | |
| Ambeed | A103998-250mg |
2-Bromo-1,3-difluoro-4-nitrobenzene |
103977-78-2 | 98% | 250mg |
$7.0 | 2024-04-26 | |
| Ambeed | A103998-1g |
2-Bromo-1,3-difluoro-4-nitrobenzene |
103977-78-2 | 98% | 1g |
$9.0 | 2024-04-26 | |
| Ambeed | A103998-5g |
2-Bromo-1,3-difluoro-4-nitrobenzene |
103977-78-2 | 98% | 5g |
$20.0 | 2024-04-26 | |
| Ambeed | A103998-25g |
2-Bromo-1,3-difluoro-4-nitrobenzene |
103977-78-2 | 98% | 25g |
$98.0 | 2024-04-26 | |
| Apollo Scientific | PC49157-1g |
3-Bromo-2,4-difluoronitrobenzene |
103977-78-2 | 98% | 1g |
£23.00 | 2025-02-21 | |
| Apollo Scientific | PC49157-5g |
3-Bromo-2,4-difluoronitrobenzene |
103977-78-2 | 98% | 5g |
£39.00 | 2025-02-21 | |
| Apollo Scientific | PC49157-25g |
3-Bromo-2,4-difluoronitrobenzene |
103977-78-2 | 98% | 25g |
£192.00 | 2025-02-21 | |
| Ambeed | A103998-100mg |
2-Bromo-1,3-difluoro-4-nitrobenzene |
103977-78-2 | 98% | 100mg |
$5.0 | 2024-04-26 |
2-bromo-1,3-difluoro-4-nitro-benzene Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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